Cas no 72906-29-7 (2-cyano-N-[2-[2-[2-[(2-cyanoacetyl)amino]ethylamino]ethylamino]ethyl]acetamide dihydrochloride)

2-cyano-N-[2-[2-[2-[(2-cyanoacetyl)amino]ethylamino]ethylamino]ethyl]acetamide dihydrochloride structure
72906-29-7 structure
Product Name:2-cyano-N-[2-[2-[2-[(2-cyanoacetyl)amino]ethylamino]ethylamino]ethyl]acetamide dihydrochloride
CAS No:72906-29-7
MF:C12H22Cl2N6O2
MW:353.248079776764
CID:1757865
PubChem ID:44151117
Update Time:2025-04-21

2-cyano-N-[2-[2-[2-[(2-cyanoacetyl)amino]ethylamino]ethylamino]ethyl]acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-N-[2-[2-[2-[(2-cyanoacetyl)amino]ethylamino]ethylamino]ethyl]acetamide dihydrochloride
    • acetamide<wbr>
    • LogP
    • DTXCID3047390
    • GBMROMGTLGCLPL-UHFFFAOYSA-N
    • Acetamide, N,N'-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[2-cyano-, hydrochloride (1:2)
    • 72906-29-7
    • Acetamide, N,N'-(1,2-ethanediylbis(imino-2,1-ethanediyl))bis(2-cyano-, hydrochloride (1:2)
    • Acetamide, N,N'-(1,2-ethanediylbis(imino-2,1-ethanediyl))bis(2-cyano-, dihydrochloride
    • DTXSID1072638
    • Acetamide, N,N'-[1,2-ethanediylbis(imino-2,1-ethanediyl)]bis[2-cyano-, dihydrochloride
    • N,N'-Di(cyanoacetyl)triethylenetetramine dihydrochloride
    • Inchi: 1S/C12H20N6O2.2ClH/c13-3-1-11(19)17-9-7-15-5-6-16-8-10-18-12(20)2-4-14;;/h15-16H,1-2,5-10H2,(H,17,19)(H,18,20);2*1H
    • InChI Key: GBMROMGTLGCLPL-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(CC#N)NCCNCCNCCNC(CC#N)=O

Computed Properties

  • Exact Mass: 352.11846
  • Monoisotopic Mass: 352.1181294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 353
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 129.84
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